Cas no 187871-98-3 ((2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile)

• Product Name: (2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile
• CAS No: 187871-98-3
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 907469
• PubChem ID: 11830118
• Update Time: 2025-04-19

(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile
• (2E)-2-(6-methoxy-2,3-dihydroinden-1-ylidene)acetonitrile
• (E)-(2,3-Dihydro-6-Methoxy-1H-inden-1-ylidene)acetonitrile
• (2E)-(6-Methoxy-2,3-dihydro-1H-inden-1-ylidene)ethanenitrile
• Acetonitrile, (2,3-dihydro-6-Methoxy-1H-inden-1-ylidene)-, (E)-
• 187871-98-3
• (E)-(6-methoxyindan-1-ylidene)acetonitrile
• DB-289721
• (E)-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile;
• DTXSID60474046
• AKOS006287629
• (E)-(6-methoxyindan-1-ylidene) acetonitrile
• SCHEMBL4688567
• JGYYQCFIZIIWLL-UXBLZVDNSA-N

• Inchi： 1S/C12H11NO/c1-14-11-5-4-9-2-3-10(6-7-13)12(9)8-11/h4-6,8H,2-3H2,1H3/b10-6+
• InChI Key： JGYYQCFIZIIWLL-UXBLZVDNSA-N
• SMILES： O(C)C1C=CC2=C(C=1)/C(=C/C#N)/CC2

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.54838

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes